Cas no 108655-21-6 (3-(3-pyridazinyl)-Benzenamine)

• Product Name: 3-(3-pyridazinyl)-Benzenamine
• CAS No: 108655-21-6
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 1098375
• PubChem ID: 13634830
• Update Time: 2025-04-20

3-(3-pyridazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-pyridazinyl)-Benzenamine
• 108655-21-6
• F97086
• GFOBOBDTNPTQBK-UHFFFAOYSA-N
• 3-(m-aminophenyl)pyridazine
• SCHEMBL3464923
• 3-pyridazin-3-yl-phenylamine
• 3-(pyridazin-3-yl)aniline

• Inchi： 1S/C10H9N3/c11-9-4-1-3-8(7-9)10-5-2-6-12-13-10/h1-7H,11H2
• InChI Key： GFOBOBDTNPTQBK-UHFFFAOYSA-N
• SMILES： N1C(=CC=CN=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų